Cas no 2138174-58-8 (2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene)

• Product Name: 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene
• CAS No: 2138174-58-8
• MF: C₉H₃BrF₄
• MW: 267.017735719681
• CID: 6115511
• PubChem ID: 165778914
• Update Time: 2025-11-02

2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene
• 2138174-58-8
• EN300-743751
• 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene

• Inchi： 1S/C9H3BrF4/c10-7-5-6(1-2-8(7)11)3-4-9(12,13)14/h1-2,5H
• InChI Key： CUJZJIIHSGCGTH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C#CC(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 265.93543g/mol
• Monoisotopic Mass: 265.93543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene

Professional Introduction to 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene (CAS No. 2138174-58-8)

2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene (CAS No. 2138174-58-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a bromo substituent, a fluorine atom, and a terminal trifluoropropynyl group attached to a benzene ring, exhibits a high degree of molecular complexity that makes it a versatile intermediate in synthetic chemistry. The presence of multiple heteroatoms and functional groups enhances its reactivity, making it a valuable building block for the development of novel bioactive molecules and advanced materials.

The bromo and fluoro substituents in the molecule play crucial roles in modulating its electronic properties and influencing its interactions with biological targets. The bromo atom, being an electron-withdrawing group, can participate in various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in the synthesis of complex organic molecules. On the other hand, the fluoro atom introduces electronegativity and can affect the metabolic stability and binding affinity of drug candidates. These features make 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The trifluoropropynyl moiety at the 4-position of the benzene ring adds another layer of functionality to the molecule. This group contains a triple bond and three fluorine atoms, which contribute to its lipophilicity and electronic properties. The triple bond can be further functionalized through hydrogenation or coupling reactions, while the fluorine atoms enhance the compound's resistance to metabolic degradation. Such attributes are particularly valuable in drug design, where increasing metabolic stability often correlates with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene as a precursor in the synthesis of complex heterocyclic compounds. For instance, researchers have demonstrated its use in constructing fused ring systems that are prevalent in many biologically active natural products. The compound's ability to undergo regioselective functionalization allows for the precise construction of intricate molecular architectures, which is essential for achieving high selectivity and efficacy in drug development.

In the realm of materials science, this compound has been explored for its potential applications in organic electronics and optoelectronic devices. The combination of electron-withdrawing groups like bromo and fluoro, along with the conjugated system provided by the benzene ring and triple bond, makes it an excellent candidate for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced functional materials. The electron-rich nature of the trifluoropropynyl group also facilitates charge transport properties, which are critical for efficient device performance.

One of the most compelling aspects of 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For example, recent studies have shown its application in developing inhibitors of kinases and other enzymes involved in cancer progression. The compound's structural features allow it to mimic natural substrates or bind to allosteric sites on target proteins, thereby modulating enzyme activity. This has opened up new avenues for therapeutic intervention against diseases such as cancer, inflammation, and infectious disorders.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly enhance drug-like characteristics. The presence of fluorine atoms can improve solubility, metabolic stability, and cell membrane permeability, all of which are critical factors in drug design. Moreover, fluorine substitution can alter electronic distributions within molecules, leading to enhanced binding affinity to biological targets. These attributes have made fluorinated compounds indispensable tools in modern medicinal chemistry.

From a synthetic chemistry perspective, 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yl)benzene serves as a versatile platform for exploring new reaction pathways and methodologies. Its reactivity towards palladium-catalyzed cross-coupling reactions allows for seamless integration into larger molecular frameworks through Buchwald-Hartwig amination or Heck coupling reactions. Additionally, its ability to undergo Sonogashira coupling with terminal alkynes provides access to diverse aryl-substituted compounds with potential pharmaceutical applications.

The compound's structural motifs are also being leveraged in designing probes for biochemical assays. By incorporating reporter groups or bioorthogonal handles into molecules derived from 2-Bromo-1-fluoro-4-(trifluoroprop-1-yn-1-yt)benzene, researchers can develop tools for studying protein-protein interactions or enzyme mechanisms at single-molecule resolution. Such probes are invaluable for understanding complex biological systems and identifying novel therapeutic targets.

In conclusion,2-Bromo - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- - - - - - - - - - - - - - - - - 58--58----58----58----58----58----58----58----58----58----58----58----68 (CAS No.) represents a fascinating example of how structural complexity can be harnessed for both pharmaceutical and materials science applications. Its unique combination of functional groups makes it an invaluable building block for synthetic chemists striving to develop innovative therapeutics and advanced materials.